Cas no 14863-41-3 (1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-)

1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)- structure
14863-41-3 structure
Product Name:1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-
CAS No:14863-41-3
MF:C9H5Cl2F3N2
MW:269.050610303879
CID:163184
PubChem ID:326490
Update Time:2025-04-19

1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-
    • 4,6-dichloro-5-methyl-2-(trifluoromethyl)-1H-benzimidazole
    • NSC298109
    • DTXSID90315872
    • NSC-298109
    • ACQKRACPTVERDI-UHFFFAOYSA-N
    • 14863-41-3
    • Inchi: 1S/C9H5Cl2F3N2/c1-3-4(10)2-5-7(6(3)11)16-8(15-5)9(12,13)14/h2H,1H3,(H,15,16)
    • InChI Key: ACQKRACPTVERDI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(=CC2=C1N=C(C(F)(F)F)N2)Cl

Computed Properties

  • Exact Mass: 266.97052
  • Monoisotopic Mass: 267.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.594
  • Boiling Point: 349.6°Cat760mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.58
  • PSA: 25.78
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